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Compound of Interest

Benzenethionosulfonic acid
Compound Name: ,
sodium salt

Cat. No.: B160334

An In-depth Technical Guide to
Benzenethionosulfonic Acid Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,
and known properties of benzenethionosulfonic acid sodium salt. The information is
intended to support research and development activities, particularly in the fields of organic
synthesis and agrochemicals.

Molecular Structure and Formula

Benzenethionosulfonic acid sodium salt is an organosulfur compound. Its structure consists
of a benzene ring attached to a thionosulfonate group, with a sodium cation.

Molecular Formula: CeHsNaO2S:2
Chemical Identifiers:
e CAS Number: 1887-29-2[1]

e Molecular Weight: 196.22 g/mol [1]
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e SMILES String:[Na+].[O-]S(=0)(=S)clcccccl[l]

The molecular structure of benzenethionosulfonic acid sodium salt is visualized in the

diagram below.

Caption: Molecular Structure of Benzenethionosulfonic Acid Sodium Salt

Physicochemical Properties

Benzenethionosulfonic acid sodium salt is typically available as a technical grade solid with
an assay of 85% or as a high-purity (=99.0%) white crystalline solid.[1][2] Limited quantitative
data on its physicochemical properties is available in publicly accessible literature.

Property Value Reference
Appearance White crystalline powder [2]
Melting Point 275 °C (decomposes) [1]
Loss on Drying <0.5% [2]

Experimental Protocols

Detailed experimental protocols for the synthesis of benzenethionosulfonic acid sodium salt
are not readily available in the surveyed literature. However, it is primarily known as a key
intermediate in the synthesis of the insecticide, Bensultap.[2] The synthesis of related
compounds, such as benzenesulfinic acid sodium salt, often involves the reduction of
benzenesulfonyl chloride. A general procedure for such a reaction involves dissolving
benzenesulfonyl chloride in water with sodium sulfite and sodium bicarbonate and heating the
mixture.

The workflow for its primary application is illustrated below.
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Caption: Role in Bensultap Synthesis

Analytical Methods

Specific analytical methods for the quantitative determination of benzenethionosulfonic acid
sodium salt are not extensively documented in public literature. However, for the structurally
similar compound, benzenesulfonic acid, ion chromatography with suppressed conductivity
detection is a common analytical technique. This method would likely be adaptable for the
analysis of benzenethionosulfonic acid sodium salt, potentially with modifications to the
mobile phase and column to optimize separation.

Applications in Research and Development

The primary documented application of benzenethionosulfonic acid sodium salt is as a

crucial building block in the synthesis of the insecticide Bensultap.[2] Its chemical structure,
featuring a reactive thionosulfonate group, may also make it a subject of interest for further
research in the development of novel organic compounds and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. BRAAERERR $h2h technical grade, 85% | Sigma-Aldrich [sigmaaldrich.com]
e 2. nbinno.com [nbinno.com]

 To cite this document: BenchChem. [Benzenethionosulfonic acid sodium salt molecular
structure and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160334#benzenethionosulfonic-acid-sodium-salt-
molecular-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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